Cas no 54156-67-1 (6-[(3r,4s,5s,7r)-7-[(2s,3s,5s)-5-ethyl-5-[(2r,5s)-5-ethyl-5-[(1r)-1-hydroxyethyl]oxolan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-methylbenzoic Acid)

6-[(3r,4s,5s,7r)-7-[(2s,3s,5s)-5-ethyl-5-[(2r,5s)-5-ethyl-5-[(1r)-1-hydroxyethyl]oxolan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-methylbenzoic Acid structure
54156-67-1 structure
Product name:6-[(3r,4s,5s,7r)-7-[(2s,3s,5s)-5-ethyl-5-[(2r,5s)-5-ethyl-5-[(1r)-1-hydroxyethyl]oxolan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-methylbenzoic Acid
CAS No:54156-67-1
MF:C34H54O8
MW:590.787771701813
CID:1587843
PubChem ID:3041502

6-[(3r,4s,5s,7r)-7-[(2s,3s,5s)-5-ethyl-5-[(2r,5s)-5-ethyl-5-[(1r)-1-hydroxyethyl]oxolan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-[(3R,4S,5S,7R)-7-[(2S,3S,5S)-5-ethyl-5-[(2R,5S)-5-ethyl-5-[(1R)-1-hydroxyethyl]oxolan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-methylbenzoic acid
    • CHEMBL62718
    • NSC92200
    • isolapachol
    • 1, 2-hydroxy-3-(3-methyl-1-butenyl)-
    • AC1NTA8Y
    • Isolasalocid A
    • NSC629755
    • 2-Hydroxy-3-[(1E)-3-methylbut-1-enyl]naphthoquinone
    • SureCN9444202
    • 6-[(3R,4S,5S,7R)-7-[(2S,2'R,4S,5S,5'S)-2,5'-Diethyloctahydro-5'-[(R)-1-hydroxyethyl]-4-methyl[2,2'-bifuran]-5-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-methylbenzoic acid
    • Isolasalocide A
    • isolasalocid
    • BRN 4218984
    • 5-19-08-00287 (Beilstein Handbook Reference)
    • DTXSID80969106
    • 6-{7-[2,5'-Diethyl-5'-(1-hydroxyethyl)-4-methyl[2,2'-bioxolan]-5-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl}-2-hydroxy-3-methylbenzoic acid
    • Q58839832
    • 54156-67-1
    • SCHEMBL11411759
    • Benzoic acid, 6-(7-(2,5-diethyloctahydro-5'-(1-hydroxyethyl)-4-methyl(2,2'-bifuran)-5-yl)-4-hydroxy-3,5-dimethyl-6-oxononyl)-2-hydroxy-3-methyl-, (2S-(2-alpha(2'S*,5'R*(S*)),5-alpha,6-beta(3S*,4R*,5R*,7S*)))-
    • 6-[(3r,4s,5s,7r)-7-[(2s,3s,5s)-5-ethyl-5-[(2r,5s)-5-ethyl-5-[(1r)-1-hydroxyethyl]oxolan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-methylbenzoic Acid
    • Inchi: InChI=1S/C34H54O8/c1-9-25(31-21(6)18-34(11-3,42-31)26-16-17-33(10-2,41-26)23(8)35)30(38)22(7)28(36)19(4)12-14-24-15-13-20(5)29(37)27(24)32(39)40/h13,15,19,21-23,25-26,28,31,35-37H,9-12,14,16-18H2,1-8H3,(H,39,40)
    • InChI Key: XZJLJFYPIJKWCY-UHFFFAOYSA-N
    • SMILES: CCC(C1OC(CC)(CC1C)C1CCC(CC)(O1)C(C)O)C(=O)C(C)C(O)C(C)CCc1ccc(C)c(O)c1C(O)=O

Computed Properties

  • Exact Mass: 590.38202
  • Monoisotopic Mass: 590.381869
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 14
  • Complexity: 910
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134
  • XLogP3: 4.82

Experimental Properties

  • Density: 1.0576 (rough estimate)
  • Melting Point: 203°C
  • Boiling Point: 565.16°C (rough estimate)
  • Flash Point: 223.2°C
  • Refractive Index: 1.4900 (estimate)
  • PSA: 133.52

6-[(3r,4s,5s,7r)-7-[(2s,3s,5s)-5-ethyl-5-[(2r,5s)-5-ethyl-5-[(1r)-1-hydroxyethyl]oxolan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-2-hydroxy-3-methylbenzoic Acid Related Literature

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